2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride
Overview
Description
2-Amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride (HAHPAHCl) is an organic compound of the amino acid family. It is a white, crystalline solid that is soluble in water and ethanol. HAHPAHCl is a versatile molecule with diverse applications in various scientific fields. It is used in the synthesis of pharmaceuticals, in laboratory experiments, and as a reagent in chemical reactions. HAHPAHCl is also used in the study of biochemical and physiological effects in living organisms.
Scientific Research Applications
2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride has many applications in scientific research. It is used as a reagent in chemical reactions and as a catalyst in pharmaceutical synthesis. It is also used in the study of biochemical and physiological effects in living organisms. 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride has been used to study the effects of certain drugs on the body, as well as to investigate the mechanism of action of certain drugs.
Mechanism of Action
The mechanism of action of 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride is not completely understood. However, it is believed to act as an antagonist of certain neurotransmitters, such as serotonin, dopamine, and norepinephrine. It is also believed to affect the release and reuptake of these neurotransmitters, which can lead to changes in behavior and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride are not fully understood. However, it is believed to affect the metabolism of certain drugs, as well as to alter the levels of certain hormones in the body. It has also been shown to have an effect on the immune system, and to have an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. It is also relatively inexpensive to purchase. However, 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride can be toxic if not handled properly, and it can also interfere with certain laboratory tests.
Future Directions
There are several potential future directions for research on 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into its synthesis method and its potential uses in pharmaceutical synthesis could provide valuable insights. Finally, further research into its potential toxicity and the potential for it to interfere with laboratory tests could provide useful information for the safe use of 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride in laboratory experiments.
Synthesis Methods
The synthesis of 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride is a multi-step process that involves several chemical reactions. The first step is the condensation of 6-hydroxynaphthalen-2-ylaldehyde with ethyl cyanoacetate in the presence of a base, such as sodium hydroxide, to form the aldol product. This product is then reduced with sodium borohydride to form the aldehyde. The aldehyde is then reacted with hydrochloric acid to form 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride involves the reaction of 2-naphthol with chloroacetic acid to form 2-(2-carboxyethyl)naphthalene-1-ol, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "2-naphthol", "chloroacetic acid", "sodium hydroxide", "sulfuric acid", "hydrogen peroxide", "ammonium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-naphthol is reacted with chloroacetic acid in the presence of sodium hydroxide to form 2-(2-carboxyethyl)naphthalene-1-ol.", "Step 2: The product from step 1 is then treated with sulfuric acid to form the corresponding sulfonic acid derivative.", "Step 3: The sulfonic acid derivative is then oxidized with hydrogen peroxide to form the corresponding sulfonic acid.", "Step 4: The sulfonic acid is then treated with ammonium hydroxide to form the corresponding amide.", "Step 5: The amide is then hydrolyzed with hydrochloric acid to form 2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride." ] } | |
CAS RN |
189892-34-0 |
Product Name |
2-amino-3-(6-hydroxynaphthalen-2-yl)propanoic acid hydrochloride |
Molecular Formula |
C13H14ClNO3 |
Molecular Weight |
267.7 |
Purity |
95 |
Origin of Product |
United States |
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